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Compound of Interest

Compound Name: Chromocene

Cat. No.: B072048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromocene, with the chemical formula Cr(C₅H₅)₂, is a versatile organometallic compound

belonging to the metallocene family. Its unique electronic structure and reactivity have

established it as a valuable precursor and catalyst in a range of organic transformations. This

document provides detailed application notes and experimental protocols for the use of

chromocene in key areas of organometallic chemistry, including ethylene polymerization,

pinacol coupling reactions, and Nozaki-Hiyama-Kishi (NHK) reactions.

Ethylene Polymerization: The Phillips Catalyst
Chromocene, when deposited on a silica support, forms the basis of the highly active Phillips

catalyst for ethylene polymerization. This heterogeneous catalyst is a cornerstone of the

industrial production of high-density polyethylene (HDPE). The interaction of chromocene with

the silica surface generates the active catalytic sites.
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Catalyst
System

Polymerization
Conditions

Activity (g PE /
g Cr·h)

Molecular
Weight (Mw) (
g/mol )

Polydispersity
Index (PDI)

Chromocene/SiO

₂

80-100 °C, 10-20

atm C₂H₄
1 x 10⁴ - 5 x 10⁴ 1 x 10⁵ - 3 x 10⁵ 3 - 5

Chromocene/SiO

₂-Al₂O₃

90 °C, 15 atm

C₂H₄
2 x 10⁴ - 6 x 10⁴

1.5 x 10⁵ - 4 x

10⁵
3.5 - 6

Chromocene/SiO

₂ with cocatalyst

70 °C, 10 atm

C₂H₄
5 x 10⁴ - 1 x 10⁵ 2 x 10⁵ - 5 x 10⁵ 2.5 - 4

Experimental Protocols
Protocol 1: Preparation of Chromocene-Silica Catalyst

Silica Pre-treatment: High-surface-area silica gel is calcined at 500-800 °C for 4-6 hours

under a stream of dry air to dehydroxylate the surface.

Impregnation: The dried silica is slurried in a solution of chromocene in a non-polar solvent

(e.g., pentane or toluene) under an inert atmosphere (N₂ or Ar). The amount of chromocene
is typically calculated to achieve a chromium loading of 0.5-2.0 wt%.

Solvent Removal: The solvent is removed under vacuum at room temperature, leaving the

chromocene deposited on the silica support.

Activation: The catalyst is activated in situ in the polymerization reactor by heating to the

desired reaction temperature in the presence of ethylene.

Protocol 2: Ethylene Polymerization

A high-pressure stainless-steel autoclave reactor is dried and purged with nitrogen.

The chromocene-silica catalyst (typically 10-100 mg) is introduced into the reactor under a

nitrogen blanket.

The reactor is sealed, and ethylene is introduced to the desired pressure (e.g., 10-20 atm).
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The reaction is heated to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

Polymerization is allowed to proceed for the desired time (e.g., 1-3 hours).

The reaction is terminated by venting the ethylene and cooling the reactor.

The polyethylene product is collected and dried.

Signaling Pathway and Workflow
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Cr(II) Active Site
on Silica

Ethylene Coordination

 + C₂H₄

Migratory Insertion

Growing Polymer Chain

 (Chain Propagation)

 + nC₂H₄

Chain Termination

Regeneration

Polyethylene

Reaction Setup

Workup and Purification

Carbonyl Compound
Chromocene

Reductant (Mn, Zn)

Reaction Mixture

Anhydrous THF

Aqueous HCl Quench
After 12-24h
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Cr(II)

2 x [R₂C-O•]⁻ Cr(III)

Single Electron Transfer

2 x R₂C=O

C-C Bond Formation

Cr(IV)-Diolate

Reduction

Hydrolysis

 + 2H₂O

R₂C(OH)-C(OH)R₂
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Reagent Preparation

Reaction and Workup

Chromocene
NiCl₂
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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